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Compound of Interest

Compound Name: (Z-Ala-Ala-Ala-Ala)2Rh110

Cat. No.: B15622421

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Handling Protocols

This document provides critical safety and logistical information for the handling of (Z-Ala-Ala-
Ala-Ala)2Rh110, a fluorogenic elastase substrate. Adherence to these protocols is essential

for ensuring laboratory safety and maintaining the integrity of your research.

(Z-Ala-Ala-Ala-Ala)2Rh110 is a non-fluorescent substrate that, upon cleavage by elastase,

yields the highly fluorescent compound rhodamine 110.[1][2][3][4] While specific toxicity data

for (Z-Ala-Ala-Ala-Ala)2Rh110 is limited, the parent compound, rhodamine 110, is known to be

harmful if swallowed and can cause irritation to the eyes, skin, and respiratory tract.[5]

Therefore, handling this compound requires stringent safety measures.

Personal Protective Equipment (PPE) Recommendations
A comprehensive PPE strategy is crucial when working with (Z-Ala-Ala-Ala-Ala)2Rh110 and

associated solvents. The following table outlines the recommended PPE for each stage of the

handling process.
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Stage of
Handling

Engineering
Controls

Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Receiving

and Storage

General

Laboratory

Ventilation

Nitrile or

Neoprene

Gloves

Safety

Glasses

Standard

Laboratory

Coat

Not generally

required

Weighing (as

solid powder)

Chemical

Fume Hood

or Ventilated

Balance

Enclosure

Nitrile or

Neoprene

Gloves

(double-

gloving

recommende

d)

Chemical

Safety

Goggles

Standard

Laboratory

Coat (fully

buttoned)

N95 or

higher-rated

respirator if

not in a

ventilated

enclosure

Solubilization

(e.g., in

DMSO or

DMF)

Chemical

Fume Hood

Nitrile or

Neoprene

Gloves

Chemical

Safety

Goggles and

Face Shield

Chemical-

resistant

Apron over

Laboratory

Coat

Not generally

required

within a fume

hood

Use in

Assays

Chemical

Fume Hood

or Biosafety

Cabinet

Nitrile or

Neoprene

Gloves

Safety

Glasses or

Goggles

Standard

Laboratory

Coat

Not generally

required

Spill Cleanup

Dependent

on spill size

and location

Chemical-

resistant

Gloves

Chemical

Safety

Goggles and

Face Shield

Chemical-

resistant

Apron or

Coveralls

Respirator

appropriate

for the scale

of the spill

Waste

Disposal

General

Laboratory

Ventilation

Nitrile or

Neoprene

Gloves

Safety

Glasses or

Goggles

Standard

Laboratory

Coat

Not generally

required

Operational Plan: Step-by-Step Guidance
This procedural guide outlines the safe handling of (Z-Ala-Ala-Ala-Ala)2Rh110 from receipt to

disposal.
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Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.[6] The recommended storage temperature is -20°C.[1][7]

Preparation of Solutions
Engineering Controls: All weighing and solubilization procedures should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[5]

Weighing: When handling the solid powder, use a ventilated balance enclosure or a chemical

fume hood to prevent the generation and dispersal of dust.[5]

Solubilization: This compound is soluble in DMSO and DMF.[3][7] When dissolving, slowly

add the solvent to the powder to avoid splashing.[5] Use only solvent-resistant labware,

especially when working with DMF.[1]

Use in Experimental Protocols
All subsequent experimental steps involving (Z-Ala-Ala-Ala-Ala)2Rh110 solutions should be

performed in a chemical fume hood or an appropriate biosafety cabinet.[5]

Avoid direct contact with the skin and eyes.[6] In case of contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes.[8]

Spill Management
Small Spills: In the event of a small spill, wear appropriate PPE, including double gloves,

safety goggles, and a lab coat.[5] Absorb the spill with an inert material such as vermiculite

or sand.[5] Collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.[5]

Large Spills: For larger spills, evacuate the immediate area and follow your institution's

emergency spill response procedures.

Waste Disposal
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Chemical Waste: All solid waste contaminated with (Z-Ala-Ala-Ala-Ala)2Rh110 (e.g., pipette

tips, microfuge tubes, gloves) and liquid waste (e.g., unused solutions, experimental

supernatants) must be collected and disposed of as hazardous chemical waste.[5]

Container Management: Collect waste in clearly labeled, sealed containers.[5] Do not mix

with other waste streams unless compatibility has been confirmed.

Regulatory Compliance: Adhere to all local, state, and federal regulations for hazardous

waste disposal.[5] Avoid releasing any rhodamine compounds into the environment.[5]

Experimental Workflow and Safety Precautions
The following diagram illustrates the key stages and safety precautions for the proper handling

of (Z-Ala-Ala-Ala-Ala)2Rh110.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of (Z-Ala-Ala-Ala-Ala)2Rh110.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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